Cas no 24094-45-9 (9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-)

9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)- Properties

Names and Identifiers

• 9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-
• 1-Hydroxy-2-(hydroxymethyl)-9,10-anthraquinone
• 1-hydroxy-2-(hydroxymethyl)anthracene-9,10-dione
• Digiferruginol
• 9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-
• 1-Hydroxy-2-(hydroxymethyl)anthra-9,10-quinone #
• 1-Hydroxy-2-hydroxymethylanthraquinone
• 24094-45-9
• 4-08-00-03278 (Beilstein Handbook Reference)
• Q27106407
• 1-Hydroxy-2-(hydroxymethyl)-9,10-anthracenedione
• JCZCSQSSSAHDCB-UHFFFAOYSA-N
• 1-hydroxy-2-(hydroxymethyl)anthracene-9, 10-dione
• AKOS040735238
• 1-HYDROXY-2-(HYDROXYMETHYL)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• FS-7792
• Digiferrugineol
• SCHEMBL23199057
• Deoxylucidin
• ANTHRAQUINONE, 1-HYDROXY-2-HYDROXYMETHYL-
• CHEMBL495276
• CHEBI:4544
• 1-hydroxy-2-(hydroxymethyl)anthraquinone
• BRN 2218948
• DTXSID40178818
• G89236
• +Expand

• InChIKey： JCZCSQSSSAHDCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O4/c16-7-8-5-6-11-12(13(8)17)15(19)10-4-2-1-3-9(10)14(11)18/h1-6,16-17H,7H2
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C(=C(C=C3)CO)O)C2=O

Computed Properties

• Exact Mass: 254.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.05790880g/mol
• Heavy Atom Count: 19
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• Color/Form: Powder